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Compound of Interest

Compound Name: Cetyl chloroformate

Cat. No.: B1294504

This guide provides researchers, scientists, and drug development professionals with essential
information and troubleshooting advice for safely handling the hygroscopic reagent, Cetyl
chloroformate, in a laboratory setting.

Frequently Asked Questions (FAQS)
Q1: What is Cetyl Chloroformate and why is it
considered a hazardous substance?

Cetyl chloroformate (CAS No: 26272-90-2) is a specialized organic compound used as a
reagent in various chemical syntheses, including for active pharmaceutical ingredients (APIS),
agrochemicals, and polymer modification.[1] It is classified as hazardous due to its reactivity
and potential health effects. It is corrosive, can cause severe skin burns and eye damage, is
harmful if swallowed or inhaled, and may cause allergic reactions.[2]

Table 1: Physical and Chemical Properties of Cetyl Chloroformate
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Property Value

CAS Number 26272-90-2[2][3]

Molecular Formula C17H33CIO2[3][4]

Molecular Weight 304.9 g/mol [3][5]

Appearance Colorless to yellowish liquid with a pungent
odor[6]

Melting Point 14 °C[7][8]

Boiling Point 367.1 £ 11.0 °C (Predicted)[8][9]

Density 0.923 g/mL at 25 °C (lit.)[3][8][9]

Hygroscopic; hydrolyzes in the presence of

Key Characteristic
water[2][6]

Q2: What does "hygroscopic" mean for Cetyl
Chloroformate and what happens if it's exposed to
moisture?

"Hygroscopic" means the material readily absorbs moisture from the atmosphere. When Cetyl
chloroformate comes into contact with water, it undergoes rapid hydrolysis (decomposition).
This reaction breaks down the compound into cetyl alcohol, carbon dioxide (CO2), and
corrosive hydrogen chloride (HCI) gas.[10] This degradation reduces the reagent's purity,
compromises experimental results, and creates a hazardous situation due to the release of HCI
gas and potential pressure buildup in sealed containers.[11]
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Caption: Hydrolysis pathway of Cetyl Chloroformate.

Q3: What are the primary health hazards associated with
Cetyl Chloroformate?
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Cetyl chloroformate is a corrosive and toxic substance.[2][5] Exposure can lead to severe
health effects. The associated hazards are summarized in the GHS classification table below.

Table 2: GHS Hazard Information for Cetyl Chloroformate

Pictogram GHS Code Hazard Statement

t, H314: Causes severe skin
lraalt text GHSO05
burns and eye damage.[2]

H302: Harmful if swallowed.
aalt text GHSO07 [2]H317: May cause an allergic

skin reaction.[5]

H330 / H332: Fatal or harmful
if inhaled.[2][12]

lraalt text GHSO06

Troubleshooting Guides
Handling and Storage

Problem: | opened a bottle of Cetyl Chloroformate and observed fumes, or the container
seems pressurized.

o Cause: This is a strong indication that moisture has entered the container, causing the
reagent to decompose and release hydrogen chloride (HCI) and carbon dioxide (CO2) gas.

e Solution:
o Handle the container in a well-ventilated chemical fume hood.[12]

o Wear appropriate Personal Protective Equipment (PPE), including acid-gas respiratory
protection, chemical-resistant gloves, and eye/face protection.[2]

o Carefully and slowly vent the container by unscrewing the cap. Do not open it if it is
bulging severely.
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o The quality of the reagent is likely compromised. It is recommended to dispose of it

according to your institution's hazardous waste guidelines.[2]

o To prevent this, always store Cetyl chloroformate in a cool, dry, well-ventilated area,

under an inert gas like nitrogen or argon, with the container cap tightly sealed.[2][13][14]

Table 3: Recommended Personal Protective Equipment (PPE)

Situation

Equipment

Recommended
Specification

General Handling / Aliquoting

Eye Protection

Safety glasses with side

shields or chemical goggles.[2]

Hand Protection

Chemical-resistant gloves
(e.g., satisfying EU Directive
89/686/EEC and EN374).[2]

Skin Protection

Lab coat, closed-toe shoes.

Respiratory

Work in a certified chemical
fume hood.[12]

Handling Large Quantities or

Spills

Eye Protection

Full-face visor.[2]

Respiratory

For low-level exposures, a P95
(US) or P1 (EU) respirator. For
higher levels, an OV/AG/P99
(US) or ABE1P3D (EU)

respirator is recommended.[2]

Skin Protection

Chemical-resistant apron or
suit.[2]

Experimental Protocols

Problem: My reaction yield is consistently low when using Cetyl Chloroformate.
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e Possible Cause: The most likely cause is the degradation of the Cetyl chloroformate by
trace amounts of water in your reaction setup or solvents. The presence of HCI from
hydrolysis can also interfere with reaction pathways.

e Solution & Experimental Protocol:

[e]

Ensure Anhydrous Conditions: Dry all glassware in an oven (e.g., >100°C) for several
hours and cool under a stream of inert gas (nitrogen or argon) or in a desiccator.

o Use Anhydrous Solvents: Use freshly distilled or commercially available anhydrous
solvents.

o Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas.

o Reagent Transfer: Transfer Cetyl chloroformate and other moisture-sensitive reagents
using dry syringes or cannulas.

o Include an HCI Scavenger: In reactions that are sensitive to acid, include a non-
nucleophilic base (e.qg., triethylamine, pyridine) to neutralize the HCI produced during the
reaction.[15]
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Caption: Workflow for an anhydrous reaction.
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Spill and Waste Management

Problem: | have spilled a small amount (<100 mL) of Cetyl Chloroformate in the chemical
fume hood.

o Solution: Follow these steps immediately. If the spill is large or outside of a containment
area, evacuate and call emergency services.[16]
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Caption: Logical workflow for spill response.

Detailed Spill Cleanup Protocol:
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o Alert & Isolate: Alert others in the lab and restrict access to the area. Ensure the fume hood
sash is lowered.[17]

o PPE: Wear the appropriate PPE as listed in Table 3 for spills.[18]

e Contain & Absorb: Do not use water.[19] Cover the spill with an inert absorbent material like
sand, vermiculite, or commercial spill pillows, working from the outside edges inward to
prevent spreading.[2][18]

e Collect: Carefully scoop the absorbed material using non-sparking tools into a clearly
labeled, compatible hazardous waste container.[2][20]

» Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
isopropanol or acetone, if compatible with surface materials), followed by soap and water,
ensuring all cleaning materials are also placed in the hazardous waste container.[17]

o Dispose: Seal the waste container and arrange for disposal through your institution's
Environmental Health & Safety (EH&S) office.[2]

Q4: How should I dispose of unused Cetyl
Chloroformate and contaminated lab waste?

All waste containing Cetyl chloroformate, including empty containers, contaminated
absorbents, and PPE, must be treated as hazardous waste.[2]

e Unused Reagent: Do not attempt to neutralize with water or pour down the drain.[2] Collect
in a designated, labeled hazardous waste container.

» Contaminated Materials: Place all contaminated items (gloves, paper towels, absorbent) into
a sealed, labeled hazardous waste bag or container.[21]

» Disposal: Follow all local, state, and national regulations for hazardous waste disposal.[2]
Contact your EH&S department for specific procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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